6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione

• Molecular Formula: C11H8N6S
• Molecular Weight: 256.29 g/mol
• IUPAC Name: 6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione
• InChI: InChI=1S/C11H8N6S/c1-5-3-2-4-6-7(5)12-9-8(6)16-17-10(13-9)14-15-11(17)18/h2-4,16H,1H3,(H,15,18)
• InChI Key: VJURVSBMMXZDCY-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=CC2=C3C(=NC4=NNC(=S)N4N3)N=C12

Description

6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione is a complex organic compound with a unique molecular structure. It has attracted the attention of researchers due to its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of 6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione is not fully understood. However, it is believed to interact with certain biological molecules, such as proteins and enzymes, and alter their function.
Biochemical and Physiological Effects:
Studies have shown that 6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione has a number of biochemical and physiological effects. It has been shown to have antimicrobial properties and may be effective against certain types of bacteria and fungi. It has also been shown to have antioxidant properties, which may make it useful in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione in lab experiments is its unique molecular structure, which makes it useful for developing new types of sensors and electronic devices. However, its complex synthesis process and potential toxicity may limit its use in certain applications.

Future Directions

There are many future directions for research on 6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione. One potential direction is the development of new types of sensors and electronic devices that utilize its unique molecular structure. Another direction is the investigation of its potential use in the treatment of certain diseases, such as cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione is a complex process that requires expertise in organic chemistry. The most common method for synthesizing this compound involves the reaction of 1,2-diaminobenzene with sulfur in the presence of a catalyst.

Scientific Research Applications

6-methyl-8,10,12,13,15,16-hexazatetracyclo[7.7.0.02,7.011,15]hexadeca-1,3,5,7,9,11-hexaene-14-thione has been extensively studied for its potential applications in various scientific fields. It has shown promising results in the field of materials science, where it has been used to develop new types of sensors and electronic devices.